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Compound of Interest

Compound Name: Bstfa-tmcs

Cat. No.: B1146091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

N,O-Bis(trimethylsilyl)trifluoroacetamide with Trimethylchlorosilane (BSTFA-TMCS), a common

derivatizing reagent in gas chromatography (GC) and mass spectrometry (MS). Adherence to

these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification
BSTFA-TMCS is classified as a hazardous substance. It is a flammable liquid and vapor that

can cause skin and serious eye irritation.[1][2] Some formulations are considered to cause

severe skin burns and eye damage.[3] It is harmful if inhaled and may have cumulative effects.

[4] The vapor may form explosive mixtures with air and can travel to an ignition source and

flash back.[1] BSTFA-TMCS reacts violently with water.

GHS Classification:

Flammable liquids (Category 2 or 3)

Skin Corrosion/Irritation (Category 1C or 2)

Serious Eye Damage/Eye Irritation (Category 1 or 2)

Signal Word: Danger or Warning
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Hazard Statements:

Highly flammable liquid and vapor (H225) or Flammable liquid and vapor (H226).

Causes severe skin burns and eye damage (H314) or Causes skin irritation (H315).

Causes serious eye damage (H318) or Causes serious eye irritation (H319).

Physical and Chemical Properties
A summary of the key physical and chemical properties of BSTFA-TMCS is presented in the

table below. This information is essential for safe handling and storage.

Property Value References

Appearance Light yellow liquid

Odor Slight

Boiling Point
45-50 °C / 113-122 °F @ 14

mmHg

Melting Point -10 °C / 14 °F

Flash Point
6.7 °C / 44.1 °F (closed cup) to

24 °C / 75.2 °F (closed cup)

Specific Gravity 0.960 - 0.97 g/mL

Solubility

Reacts with water

(hydrolyzes). Miscible in

hexane.

Vapor Density No information available

Vapor Pressure No information available

Handling and Storage Precautions
Proper handling and storage are paramount to prevent exposure and accidents.
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Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles or a face

shield, chemical-resistant gloves, and a lab coat. A NIOSH/MSHA approved respirator for

organic/acid gas may be necessary.

Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking

tools and explosion-proof equipment.

Ground and bond containers when transferring material to prevent static discharge.

Avoid contact with skin and eyes. Do not breathe vapors or mist.

Prevent contact with water and moist air, as it reacts violently and decomposes the reagent.

Handle under dry conditions, and consider using dry glassware and syringes.

Storage:

Store in a cool, dry, and well-ventilated place. Refrigeration is recommended.

Keep containers tightly closed and protected from moisture. Storing under nitrogen is

advised.

Store away from incompatible materials such as acids, bases, strong oxidizing agents, and

alcohols.

Emergency Procedures
In the event of an emergency, follow these procedures and seek medical attention immediately.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing.
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Skin Contact: Remove contaminated clothing and wash skin immediately with plenty of soap

and water for at least 15 minutes.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical

attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.

Unsuitable Extinguishing Media: Do not use water, as it reacts violently with the substance.

Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can

travel to an ignition source. Containers may explode when heated. Hazardous

decomposition products include nitrogen oxides, carbon monoxide, carbon dioxide, silicon

dioxide, and gaseous hydrogen fluoride.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures:

Evacuate personnel from the area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., sand, diatomite). Do not use water

to clean up.

Collect the absorbed material into a suitable, closed container for disposal.
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Experimental Protocols: Derivatization for GC/MS
BSTFA-TMCS is a powerful silylating agent used to increase the volatility and thermal stability

of compounds for GC analysis.

General Derivatization Procedure:

Sample Preparation: Ensure the sample (1-10 mg) is dry. If in an aqueous solution,

evaporate to dryness. The sample can be dissolved in an aprotic solvent.

Reagent Addition: Add an excess of BSTFA-TMCS to the sample in a reaction vial. A 2:1

molar ratio of reagent to the active hydrogen is recommended. For a sample of less than 100

µg, 25 µL of BSTFA and 25 µL of pyridine (as a catalyst) can be used.

Reaction: Cap the vial tightly and mix. The reaction often proceeds at room temperature. For

less reactive compounds, heating at 60-70°C for 20-30 minutes may be required.

Analysis: Cool the sample to room temperature before injecting it into the GC/MS system.

Important Considerations:

BSTFA-TMCS is highly sensitive to moisture. All glassware and syringes must be thoroughly

dried.

The reagent can corrode syringe plungers. Clean syringes immediately after use with

methanol and then a suitable solvent like DCM.

Always prepare a reagent blank to identify any potential artifacts.

Visualized Workflows and Relationships
To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows and logical relationships.
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Hazard Assessment

PPE Selection

Task: Handling BSTFA-TMCS

Identify Hazards:
- Flammable
- Corrosive

- Irritant
- Water Reactive

Eye Protection:
Safety Goggles or Face Shield

Skin Protection:
Chemical-Resistant Gloves

Lab Coat

Respiratory Protection:
Work in Fume Hood

(Respirator if needed)

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Workflow.
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BSTFA-TMCS Spill Occurs

Evacuate Immediate Area Remove Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent
(DO NOT USE WATER)

Collect into a Closed Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Emergency Response Procedure for Spills.
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Preparation

Reaction Analysis

Dry Sample
(1-10 mg)

Add Excess
BSTFA-TMCS

Aprotic Solvent
(Optional)

Cap and Mix Heat if Necessary
(60-70°C) Cool to Room Temp Inject into GC/MS

Click to download full resolution via product page

Experimental Workflow for GC/MS Derivatization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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